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‘ Compound of Interest

Compound Name: 2-(5-Chloro-2-furyl)acetonitrile

Cat. No.: B11719206

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the characterization of the novel heterocyclic compound, 2-(5-chloro-2-furyl)acetonitrile

Introduction and Scientific Context

The furan nucleus is a privileged scaffold in medicinal chemistry, appearing in numerous biologically active compounds and approved pharmaceutica
further investigation.

Synthesis and Purification

A plausible and efficient synthesis of 2-(5-chloro-2-furyl)acetonitrile can be envisioned starting from the commercially available 5-chloro-2-furoic aci
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Caption: Structure of 2-(5-chloro-2-furyl)acetonitrile with atom numbering.

Physical and Chemical Properties
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Property

Molecular Formula

Molecular Weight

Appearance

Boiling Point

Melting Point

Solubility

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation of organic molecules. The predicted 'H and

Experimental Protocol: NMR Spectroscopy

Prepare a solution of the purified compound (5-10 mg) in a suitable deuterated solvent (e.g., CDCls, ~0.7 ml

Acquire 'H and '3C NMR spectra on a 400 MHz or higher field NMR spectrometer.

Use the residual solvent peak as an internal reference for chemical shifts.[9]

H NMR (400 MHz, CDCls)
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Chemical Shift (6, ppm)

7.28

6.45

3.85

Interpretation: The two doublets in the aromatic region are characteristic of a 2,5-disubstituted furan ring

13C NMR (100 MHz, CDCls)

Chemical Shift (6, ppm)

149.5

144.2

117.8

112.5

109.0

25.3

Interpretation: The carbon attached to the chlorine atom (C5) is expected to be significantly downfield.[2]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule.
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Experimental Protocol: IR Spectroscopy

Acquire the IR spectrum of the neat compound using a Fourier-transform infrared (FTIR) spectrometer equippec

Alternatively, a thin film of the compound can be prepared on a salt plate (NaCl or KBr).

Predicted IR Data

Wavenumber (cm-1)

~3120

~2950

~2250

~1580, 1470

~1020

~780

Interpretation: The most characteristic peak in the IR spectrum is the strong and sharp absorption around 2:

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the compound.
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Experimental Protocol: Mass Spectrometry

Acquire the mass spectrum using an electron ionization (EI) source coupled with a quadrupole or time-of-fli¢

Introduce the sample via direct infusion or after separation by gas chromatography (GC).

Predicted Mass Spectrum (EI)

m/z

141/143

106

101

75

Interpretation: The mass spectrum is expected to show a molecular ion peak [M]* at m/z 141 and an M+2 peak ¢

Chemical Reactivity and Potential Applications

The chemical reactivity of 2-(5-chloro-2-furyl)acetonitrile is dictated by its three main functional componen
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Furan Ring: The furan ring can undergo electrophilic aromatic substitution, although the presence of the el

Methylene Group: The protons on the methylene group are acidic and can be deprotonated with a suitable base

Nitrile Group: The nitrile group can be hydrolyzed to a carboxylic acid or an amide, or reduced to a primar)

Given the diverse biological activities associated with furan derivatives, 2-(5-chloro-2-furyl)acetonitrile r

Conclusion

This technical guide has provided a detailed and in-depth characterization of 2-(5-chloro-2-furyl)acetonitril
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' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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